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Compound of Interest

Compound Name: Benz(a)anthracene-8,9-dione

Cat. No.: B15434992

An In-Depth Technical Guide to
Benz(a)anthracene-8,9-dione

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of polycyclic aromatic hydrocarbon (PAH) metabolites is crucial for assessing
toxicity and carcinogenic potential. This guide focuses on Benz(a)anthracene-8,9-dione, a
derivative of the procarcinogen Benz(a)anthracene. While specific data for this particular
isomer is limited in publicly available literature, this document synthesizes information on
closely related compounds and metabolic pathways to provide a robust framework for its study.

Physicochemical Data

Quantitative data for Benz(a)anthracene and its more extensively studied dione isomer,
Benz(a)anthracene-7,12-dione, are presented below. It is important to note that a specific CAS
number and experimentally determined molecular weight for Benz(a)anthracene-8,9-dione
could not be definitively identified in the available literature, suggesting it may be a less
common or less stable metabolite. The theoretical molecular weight of Benz(a)anthracene-
8,9-dione would be approximately 258.29 g/mol , based on the addition of two oxygen atoms
to the Benz(a)anthracene structure and the removal of two hydrogen atoms.
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Molecular Weight (

Compound CAS Number Molecular Formula
g/mol )
Benz(a)anthracene 56-55-3[1][2] CisH12[1][2] 228.29[3]
Benz(a)anthracene-
) 2498-66-0[4] C1sH1002[4] 258.27
7,12-dione

Metabolic Pathways of Benz(a)anthracene

Benz(a)anthracene undergoes metabolic activation primarily by cytochrome P450 enzymes,
leading to the formation of various epoxides, dihydrodiols, and phenols. The formation of a
dione, such as the 8,9-dione, is a likely subsequent step in the metabolic cascade.

The metabolic activation of Benz(a)anthracene is a critical area of study due to its role in
carcinogenesis. The "bay region" theory of PAH carcinogenicity posits that diol epoxides in the
bay region of the molecule are the ultimate carcinogenic metabolites.

Below is a generalized diagram illustrating the metabolic pathway leading to the formation of

diols, which are precursors to diones.
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Metabolic Activation

Benz(a)anthracene Cytochrome P450_p, | Epoxide Epoxide Hydrolase Dihydrodiol Dehydrogenase (hypothetical) , | m

Sample Preparation (e.g., cell lysate, tissue homogenate)

Liquid-Liquid or Solid-Phase Extraction

:

Evaporation and Reconstitution

:

HPLC Separation (Reversed-Phase)

UV/Vis or Fluorescence Detection Mass Spectrometry (for identification and confirmation)
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Reactive Metabolite (e.g., Dione)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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